2-Chloro-4-(3-chlorophenyl)thiazole

• IUPAC Name: 2-chloro-4-(3-chlorophenyl)-1,3-thiazole
• InChI: InChI=1S/C9H5Cl2NS/c10-7-3-1-2-6(4-7)8-5-13-9(11)12-8/h1-5H
• InChI Key: MZINUHPMEAOXAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CSC(=N2)Cl
• Molecular Formula: C9H5Cl2NS
• DSSTOX Substance ID: DTXSID50693481
• Molecular Weight: 230.11 g/mol
• CAS RN: 42444-98-4

Description

“2-Chloro-4-(3-chlorophenyl)thiazole” is a chemical compound that contains a thiazole ring, a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

The synthesis of thiazole derivatives often starts from 2-chloro-1-(2-(4-chlorophenyl)benzo[d]thiazol-3(2H)-yl)ethanone. The structure configuration of newly synthesized compounds has been determined by elemental analysis and various spectroscopic (IR, HNMR and GCMS) techniques.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole compounds are known to react with singlet oxygen (1Deltag) via a [4+2] Diels-Alder cycloaddition upon photo-irradiation to cause photo-oxygenation in the solid-state, resulting in an unstable endoperoxide that rearranges to the final degradation product structure.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Applications

2-Chloro-4-(3-chlorophenyl)thiazole: has been studied for its potential as an antimicrobial agent. . This compound could be utilized in the development of new antimicrobial drugs that target resistant strains of bacteria, addressing a critical need in the field of infectious diseases.

Agricultural Uses

. Their ability to inhibit the growth of harmful microorganisms can protect crops from diseases, leading to increased yield and food security.

Material Science

This compound’s structural properties may be leveraged in material science for the creation of novel materials with specific electronic or photonic characteristics. .

Analytical Chemistry

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Pharmacological Research

Thiazole derivatives, including 2-Chloro-4-(3-chlorophenyl)thiazole , are of interest in pharmacology due to their diverse biological activities. .

Biotechnology

In biotechnology, such compounds are valuable for their role in the synthesis of biologically active molecules. .

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral - Aquatic Chronic 4 - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3 according to the hazard classifications. Precautionary measures include avoiding release to the environment, wearing protective gloves/eye protection, and seeking medical advice if swallowed or if it comes in contact with skin.

Future Directions

In the last few decades, a lot of work has been done on thiazole ring to find new compounds related to this scaffold to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects. Medicinal chemists across the globe are still hopeful in finding some of the best medications from this class.